Cas no 1935503-07-3 (1-(4,6-dichloropyrimidin-5-yl)cyclopropan-1-ol)

• Product Name: 1-(4,6-dichloropyrimidin-5-yl)cyclopropan-1-ol
• CAS No: 1935503-07-3
• MF: C₇H₆Cl₂N₂O
• MW: 205.04133939743
• CID: 6431160
• PubChem ID: 130897231
• Update Time: 2025-05-19

1-(4,6-dichloropyrimidin-5-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dichloropyrimidin-5-yl)cyclopropan-1-ol
• 1935503-07-3
• EN300-1963525

• Inchi： 1S/C7H6Cl2N2O/c8-5-4(7(12)1-2-7)6(9)11-3-10-5/h3,12H,1-2H2
• InChI Key： BOIHNLJNQVQZIS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C1(CC1)O

Computed Properties

• Exact Mass: 203.9857182g/mol
• Monoisotopic Mass: 203.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46Ų

Additional information on 1-(4,6-dichloropyrimidin-5-yl)cyclopropan-1-ol

Professional Introduction to Compound with CAS No. 1935503-07-3 and Product Name: 1-(4,6-dichloropyrimidin-5-yl)cyclopropan-1-ol

The compound identified by the CAS number 1935503-07-3 and the product name 1-(4,6-dichloropyrimidin-5-yl)cyclopropan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 4,6-dichloropyrimidine moiety fused with a cyclopropanol group imparts distinct chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of new drugs. The 4,6-dichloropyrimidine moiety is particularly noteworthy as it serves as a versatile pharmacophore in medicinal chemistry. This fragment is frequently incorporated into drug molecules due to its ability to interact with biological targets such as enzymes and receptors. The chlorine atoms at the 4 and 6 positions enhance the electrophilicity of the pyrimidine ring, facilitating further functionalization and enabling the synthesis of a diverse array of derivatives.

The cyclopropanol component of the compound adds an additional layer of complexity and reactivity. Cyclopropanes are known for their strained three-membered ring structure, which can be exploited to induce conformational changes in biological targets. This feature makes 1-(4,6-dichloropyrimidin-5-yl)cyclopropan-1-ol a promising candidate for designing molecules with enhanced binding affinity and selectivity. Moreover, the hydroxyl group in cyclopropanol can participate in hydrogen bonding interactions, further modulating the pharmacological properties of the compound.

Recent studies have highlighted the importance of 1-(4,6-dichloropyrimidin-5-yl)cyclopropan-1-ol in the context of antiviral and anticancer research. The dichloropyrimidine core has been shown to exhibit inhibitory effects on various viral enzymes, making it a potential lead compound for developing treatments against RNA viruses. Additionally, modifications of this scaffold have led to the discovery of novel agents that target cancer cell proliferation pathways. The cyclopropanol moiety appears to contribute to these effects by influencing the molecule's solubility and bioavailability, thereby enhancing its therapeutic efficacy.

The synthesis of 1-(4,6-dichloropyrimidin-5-yl)cyclopropan-1-ol involves a multi-step process that requires careful optimization to ensure high yield and purity. One common synthetic route begins with the condensation of malonic acid derivatives with urea or thiourea to form pyrimidine intermediates. These intermediates are then chlorinated using reagents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). Subsequent functionalization with a cyclopropane group is achieved through reactions such as carbonylation or metal-catalyzed coupling reactions.

In terms of biological activity, preliminary studies suggest that 1-(4,6-dichloropyrimidin-5-yl)cyclopropan-1-ol exhibits moderate activity against certain bacterial strains. The dichloropyrimidine moiety appears to disrupt bacterial DNA replication by inhibiting key enzymes involved in nucleotide synthesis. The cyclopropanol group may further enhance this effect by improving cell membrane permeability, allowing the compound to penetrate bacterial cells more effectively. These findings underscore the potential of this molecule as an antimicrobial agent.

The pharmacokinetic properties of 1-(4,6-dichloropyrimidin-5-yl)cyclopropan-1-ol are also of great interest. In vitro studies have shown that this compound exhibits reasonable bioavailability when administered orally. However, its metabolic stability needs further investigation to determine whether it undergoes rapid degradation in vivo. Techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to assess metabolic pathways and identify potential degradation products.

Future research directions for 1-(4,6-dichloropyrimidin-5-yl)cyclopropan-1-ol include exploring its mechanism of action in greater detail and optimizing its chemical structure for improved therapeutic efficacy. Computational methods such as molecular docking and quantum mechanical calculations can be utilized to predict binding interactions with biological targets and identify key structural features responsible for activity. Additionally, animal models will be essential for evaluating the safety and efficacy of this compound before it can be considered for clinical development.

The significance of 1-(4,6-dichloropyrimidin-5-yl)cyclopropan-1-ol lies not only in its current applications but also in its potential for future development. As our understanding of biological systems continues to evolve, new therapeutic targets will emerge, necessitating innovative molecular designs. The unique combination of structural features in this compound makes it a valuable asset in the ongoing quest to develop novel medicines that address unmet medical needs.